Cas no 865657-98-3 (2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine)

• Product Name: 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine
• CAS No: 865657-98-3
• MF: C₂₁H₁₅ClN₂OS₂
• MW: 410.939601182938
• CID: 5026945
• Update Time: 2025-07-22

2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(4-chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine
• 2-{5-[(4-chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl}pyridine
• 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine

• Inchi： 1S/C21H15ClN2OS2/c1-25-16-9-5-14(6-10-16)19-21(26-17-11-7-15(22)8-12-17)27-20(24-19)18-4-2-3-13-23-18/h2-13H,1H3
• InChI Key： BZWUFMJDKUREES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C2C=CC(=CC=2)OC)N=C(C2C=CC=CN=2)S1

Computed Properties

• Exact Mass: 410.031
• Monoisotopic Mass: 410.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 88.6

Additional information on 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine

Professional Introduction to 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine (CAS No. 865657-98-3)

2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 865657-98-3, belongs to a class of heterocyclic molecules that have been extensively studied for their potential applications in drug development. The presence of multiple functional groups, including a pyridine ring, a thiazole moiety, and aromatic sulfanyl substituents, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural framework of 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine incorporates several key features that contribute to its biological activity. The pyridine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The thiazole ring, on the other hand, is another important structural element that has been widely used in the design of therapeutic agents due to its stability and versatility in forming hydrogen bonds. Additionally, the presence of a 4-chlorophenyl sulfanyl group and a 4-methoxyphenyl group enhances the molecule's complexity and potentially its interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with high precision. Studies have shown that the sulfanyl group in 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine can play a crucial role in modulating the activity of target proteins. This has led to the hypothesis that this compound may exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. Further experimental validation is required to confirm these predictions and to elucidate the detailed mechanisms of action.

In the context of drug discovery, the synthesis of 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine represents a significant achievement in medicinal chemistry. The development of efficient synthetic routes allows for the scalable production of this compound, which is essential for both preclinical and clinical studies. Researchers have employed various synthetic strategies, including multi-step organic reactions and palladium-catalyzed cross-coupling reactions, to achieve high yields and purity levels. These advancements in synthetic methodology have not only facilitated the production of this compound but also provided insights into the optimization of similar molecules.

The potential therapeutic applications of 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine are vast and varied. Initial studies have suggested that this compound may exhibit anti-inflammatory properties by modulating inflammatory pathways. Additionally, its structural features suggest potential activity against neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of the thiazole ring to interact with amyloid-beta plaques and other pathological markers has been particularly intriguing for researchers working on neurodegenerative diseases. Further research is needed to fully explore these possibilities and to identify new therapeutic targets.

Another area of interest is the antimicrobial activity of 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine. The presence of multiple aromatic rings and heterocyclic moieties makes this compound a promising candidate for developing novel antimicrobial agents. Studies have shown that similar structures can inhibit the growth of various bacteria and fungi by disrupting essential cellular processes. The sulfanyl group, in particular, has been identified as a key factor in enhancing antimicrobial activity. This has led to investigations into the development of new antibiotics that could combat drug-resistant strains of bacteria.

The role of computational tools in analyzing the properties of 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the conformational flexibility and electronic properties of this molecule. These studies have helped researchers understand how different functional groups contribute to its overall activity and how it interacts with biological targets at the molecular level. Such information is crucial for designing derivatives with improved efficacy and reduced side effects.

Future directions in the study of 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine include exploring its potential as an intermediate in drug development pipelines. The structural complexity of this compound allows for modifications at multiple sites, enabling researchers to fine-tune its biological activity. By incorporating different substituents or altering the core structure, new analogs with enhanced properties can be synthesized. This approach aligns with current trends in medicinal chemistry where personalized medicine and targeted therapies are becoming increasingly important.

In conclusion, 2-[5-[(4-Chlorophenyl)sulfanyl]-4-(4-methoxyphenyl)-1,3-thiazol-2-yl]pyridine (CAS No. 865657-98-3) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into anti-inflammatory, neurological disorders, and antimicrobial therapies. Advances in synthetic chemistry and computational modeling have paved the way for detailed studies on its mechanism of action and potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.